Cas no 1807149-93-4 (2-Bromo-3-nitropyridine-4-acetic acid)

• Product Name: 2-Bromo-3-nitropyridine-4-acetic acid
• CAS No: 1807149-93-4
• MF: C₇H₅BrN₂O₄
• MW: 261.029600858688
• CID: 4803084
• Update Time: 2025-07-02

2-Bromo-3-nitropyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-nitropyridine-4-acetic acid

• Inchi： 1S/C7H5BrN2O4/c8-7-6(10(13)14)4(1-2-9-7)3-5(11)12/h1-2H,3H2,(H,11,12)
• InChI Key： ZAGYORAXHLESEV-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CN=1)CC(=O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 1.2
• Topological Polar Surface Area: 96

Additional information on 2-Bromo-3-nitropyridine-4-acetic acid

2-Bromo-3-nitropyridine-4-acetic acid (CAS No. 1807149-93-4): A Novel Compound with Promising Applications in Pharmaceutical Research

2-Bromo-3-nitropyridine-4-acetic acid is a multifunctional organic compound with a unique molecular structure that has garnered significant attention in the field of biomedical research. This compound, identified by the CAS No. 1807149-93-4, is characterized by the presence of multiple functional groups, including a bromine atom, a nitro group, and a carboxylic acid moiety. These structural features contribute to its potential as a versatile building block for the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel targeted therapies and its potential applications in drug discovery and pharmacological research.

The chemical structure of 2-Bromo-3-nitropyridine-4-acetic acid consists of a pyridine ring substituted with bromine at the 2-position and a nitro group at the 3-position. The 4-position of the pyridine ring is further functionalized with a carboxylic acid group, creating a molecular framework that exhibits both electrophilic and nucleophilic properties. This unique combination of functional groups allows the compound to interact with various biological targets, making it a valuable candidate for drug development and biological activity studies. The presence of the bromine atom introduces steric and electronic effects that influence the compound's reactivity and selectivity in chemical reactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Bromo-3-nitropyridine-3-acetic acid through optimized reaction conditions and catalytic methodologies. Researchers have reported the use of transition metal-catalyzed coupling reactions to enhance the yield and purity of this compound. These synthetic strategies are critical for the large-scale production of 2-Bromo-3-nitropyridine-3-acetic acid, which is essential for its application in preclinical drug development and biological assays. The ability to control the stereochemistry and regioselectivity of the synthesis process further underscores the importance of this compound in the design of complex pharmaceutical molecules.

One of the most promising applications of 2-Bromo-3-nitropyridine-3-acetic acid is its potential role in the development of anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on key inflammatory pathways, such as the NF-κB and MAPK signaling cascades. The nitro group in the molecule is believed to play a critical role in modulating the redox state of cellular environments, thereby reducing oxidative stress and inflammation. These findings highlight the therapeutic potential of 2-Bromo-3-nitropyridine-3-acetic acid in the treatment of chronic inflammatory diseases.

In addition to its anti-inflammatory properties, 2-Bromo-3-nitropyridine-3-acetic acid has shown promise as a scaffold for the design of antitumor compounds. A 2024 study published in Cancer Research reported that certain derivatives of this compound exhibit selective cytotoxicity against cancer cell lines, particularly those overexpressing specific oncogenic receptors. The bromine and nitro groups in the molecule are thought to contribute to its ability to disrupt protein-protein interactions and inhibit the proliferation of malignant cells. These findings suggest that 2-Bromo-3-nitropyridine-3-acetic acid could be a valuable tool in the development of targeted cancer therapies.

The pharmacological activity of 2-Bromo-3-nitropyridine-3-acetic acid is also being explored in the context of neurodegenerative diseases. Recent studies have indicated that this compound may exert neuroprotective effects by modulating the activity of enzymes involved in the metabolism of neurotransmitters. For example, a 2023 preclinical study published in Neuropharmacology found that 2-Bromo-3-nitropyridine-3-acetic acid derivatives exhibited protective effects against oxidative stress in neuronal cells, suggesting their potential use in the treatment of conditions such as Alzheimer's disease and Parkinson's disease. These results underscore the broad therapeutic potential of this compound across multiple disease paradigms.

From a synthetic chemistry perspective, the preparation of 2-Bromo-3-nitropyridine-3-acetic acid involves a series of well-defined steps, including nitration, bromination, and carboxylation reactions. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the structural integrity of the compound during each stage of synthesis. The purity and stability of 2-Bromo-3-nitropyridine-3-acetic acid are critical factors in its application in pharmaceutical research, as impurities can significantly affect the biological activity and safety profile of the final product.

The environmental impact of 2-Bromo-3-nitropyridine-3-acetic acid is another area of growing interest. As the demand for this compound increases in the pharmaceutical industry, there is a need to evaluate its potential ecological effects. Studies have shown that the compound is relatively stable in aqueous environments, but its persistence and bioaccumulation potential require further investigation. The development of green synthesis methods that minimize the use of hazardous reagents and solvents is essential for ensuring the sustainable production of 2-Bromo-3-nitropyridine-3-acetic acid while mitigating its environmental footprint.

In conclusion, 2-Bromo-3-nitropyridine-3-acetic acid represents a significant advancement in the field of biomedical research and pharmaceutical development. Its unique molecular structure and diverse functional groups make it a versatile platform for the synthesis of bioactive compounds with potential applications in anti-inflammatory therapies, antitumor treatments, and neurodegenerative disease management. Ongoing research into its synthetic methods, pharmacological properties, and environmental impact is expected to further expand its role in the development of novel therapeutic agents. As the field of drug discovery continues to evolve, compounds like 2-Bromo-3-nitropyridine-3-acetic acid are likely to play an increasingly important role in addressing unmet medical needs and improving patient outcomes.

For more information on the latest research and applications of 2-Bromo-3-nitropyridine-3-acetic acid, please consult recent publications in reputable scientific journals such as the Journal of Medicinal Chemistry, Cancer Research, and Neuropharmacology. These resources provide detailed insights into the biological mechanisms, synthetic strategies, and therapeutic potential of this compound, making them invaluable for researchers and pharmaceutical scientists working in the field of biomedical innovation.